Cas no 81117-83-1 (1-(5-bromo-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)urea)

• Product Name: 1-(5-bromo-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)urea
• CAS No: 81117-83-1
• MF: C₉H₈BrN₃O₃
• MW: 286.082120895386
• CID: 986399
• PubChem ID: 337467
• Update Time: 2025-04-20

1-(5-bromo-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)urea
• DTXSID30320167
• NSC-355406
• 81117-83-1
• NSC355406

• Inchi： 1S/C9H8BrN3O3/c1-13-6-2-4(10)5(12-8(11)14)3-7(6)16-9(13)15/h2-3H,1H3,(H3,11,12,14)
• InChI Key： HWNGSQVZSFPEJK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N(C)C(=O)O2)NC(N)=O

Computed Properties

• Exact Mass: 284.97490g/mol
• Monoisotopic Mass: 284.97490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7Ų